Methyl 6-chloropyrimidine-4-carboxylate
Overview
Description
“Methyl 6-chloropyrimidine-4-carboxylate” is a chemical compound with the molecular formula C6H5ClN2O2 . It is used as a pharmaceutical intermediate .
Synthesis Analysis
The synthesis of “this compound” involves the use of methyl 6-hydroxypyrimidine-4-carboxylate, acetonitrile, and POC13 . The solution is stirred at 80°C overnight, cooled to room temperature, concentrated under vacuum, diluted with ethyl acetate, and quenched with water/ice. The resulting solution is extracted with ethyl acetate, and the combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under vacuum. The residue is applied onto a silica gel column eluted with ethyl acetate/petroleum ether to afford “this compound” as a white solid .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H5ClN2O2/c1-11-6(10)4-2-5(7)9-3-8-4/h2-3H,1H3 .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . Its molecular weight is 172.57 . The compound has a high GI absorption and is BBB permeant . It has a Log Po/w (iLOGP) of 1.62, indicating its lipophilicity . Its water solubility is 1.6 mg/ml .Scientific Research Applications
1. Chemical Synthesis and Derivative Formation
Methyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, a derivative of Methyl 6-chloropyrimidine-4-carboxylate, has been used in chemical synthesis. It can be rearranged to produce derivatives like methoxy- and cyano- derivatives of methyl 2-oxo-2,3,4,5-tetrahydro-1H-1,3-diazepine-6-carboxylate. These derivatives undergo acid-catalyzed ring contraction to give methyl 1-carbamoyl-2-methylpyrrole-3-carboxylate (Bullock et al., 1972).
2. X-ray Crystallography Studies
The structures of pyrimidines like 2-amino-4-methyl-6-chloropyrimidine have been analyzed using X-ray crystallography. These molecules, which are planar six-membered rings with significant double-bond character, have been studied for their structural properties, contributing to our understanding of pyrimidine chemistry (Clews & Cochran, 1948).
3. Pharmaceutical Synthesis
Derivatives of this compound have been synthesized for use in pharmaceutical applications. For instance, methyl esters of N-[(4-substituted amino)-5-cyano-2-methylthiopyrimidin-6-yl]amino acids, starting materials for preparing the methyl esters of the corresponding 5-amino-4-(substituted amino)pyrrolo[2,3-d]pyrimidine-6-carboxylic acids, have been synthesized for their fungicidal properties (Тумкявичюс, Урбонас, & Вайнилавичюс, 2013).
4. Nonlinear Optical Properties
Studies on thiopyrimidine derivatives, including ethyl 4-((3-chlorobenzyl)thio)-6-methyl-2-phenylpyrimidine-5-carboxylate, have been conducted to explore their electronic, linear, and nonlinear optical properties. This research is significant for applications in medicine and nonlinear optics (NLO) fields, indicating the potential use of these compounds in optoelectronic applications (Hussain et al., 2020).
5. Antimicrobial Properties
Derivatives of this compound have been evaluated for their antimicrobial properties. Compounds like 1,2,3,4-tetrahydro-2-(hydroxyimino)-6-methyl/1,6-dimethyl-4-phenyl pyrimidine-5-carboxylic acid have shown significant to moderate antibacterial activity and promising antifungal activity (Shastri & Post, 2019).
6. Agricultural Applications
2-Amino 4-chloro 6-methyl pyrimidine (AM), a compound related to this compound, has been studied for its degradation and persistence as a nitrification inhibitor in soil. This research is significant for increasing the efficiency of nitrogenous fertilizers in agriculture, particularly in rice-wheat cropping systems, and for controlling environmental pollution in subtropical soils (Srivastava et al., 2016).
Safety and Hazards
“Methyl 6-chloropyrimidine-4-carboxylate” is classified under the GHS07 hazard class . It has the hazard statements H302, H315, H319, H332, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation . The precautionary statements include P261, P280, P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray, wear protective gloves/protective clothing/eye protection/face protection, and IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing .
Properties
IUPAC Name |
methyl 6-chloropyrimidine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O2/c1-11-6(10)4-2-5(7)9-3-8-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAEUEOUJKNGPMO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=NC=N1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50288977 |
Source
|
| Record name | methyl 6-chloropyrimidine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50288977 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
6627-22-1 |
Source
|
| Record name | 6627-22-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=58346 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | methyl 6-chloropyrimidine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50288977 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 6-chloropyrimidine-4-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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